4-hydroxy-N-(4-hydroxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide

• IUPAC Name: 4-hydroxy-N-(4-hydroxyphenyl)-2-oxo-1-propylquinoline-3-carboxamide
• InChI: InChI=1S/C19H18N2O4/c1-2-11-21-15-6-4-3-5-14(15)17(23)16(19(21)25)18(24)20-12-7-9-13(22)10-8-12/h3-10,22-23H,2,11H2,1H3,(H,20,24)
• InChI Key: CQDVLDCIJCDFNB-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2C(=C(C1=O)C(=O)NC3=CC=C(C=C3)O)O
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

4-hydroxy-N-(4-hydroxyphenyl)-2-oxo-1-propyl-1,2-dihydro-3-quinolinecarboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as quinolinecarboxamide or QCA, and it belongs to the class of quinoline derivatives.

Mechanism of Action

The mechanism of action of QCA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. QCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. QCA has also been found to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and repair.
Biochemical and Physiological Effects:
QCA has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. QCA has also been found to induce apoptosis, which is a process of programmed cell death. Additionally, QCA has been shown to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways.

Advantages and Limitations for Lab Experiments

QCA has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, and it has a well-defined chemical structure. QCA is also stable and can be stored for long periods without degradation. However, one limitation of QCA is that its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of QCA. One area of research is the development of QCA derivatives with improved pharmacological properties. Another area of research is the investigation of the potential of QCA as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. Additionally, the development of new synthesis methods for QCA may enable its use in a wider range of applications.

Scientific Research Applications

QCA has been extensively studied for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, anti-inflammatory, and anticancer activities. QCA has also been investigated for its potential use as an antioxidant and a neuroprotective agent.